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Abstract
Nitrosyl iodide (INO) is an inorganic molecule of significant interest in the fields of

atmospheric chemistry and chemical synthesis. As a member of the nitrosyl halide family, its

reactivity and spectroscopic properties offer a unique case study for understanding the

interplay of halogen and nitrogen oxide chemistry. This technical guide provides a preliminary

overview of the core properties of nitrosyl iodide, including its synthesis, reactivity, and

spectroscopic characterization. While direct applications in drug development are not yet

established, the role of related nitrosyl compounds in biological signaling suggests potential

avenues for future research. This document is intended to serve as a foundational resource for

researchers interested in the further investigation of this reactive molecule.

Core Properties of Nitrosyl Iodide
Nitrosyl iodide is a triatomic molecule with the chemical formula INO.[1][2] It consists of a

central nitrogen atom double-bonded to an oxygen atom and single-bonded to an iodine atom.

[2] The molecule is characterized by its transient nature, readily undergoing decomposition and

oxidation reactions.
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A summary of the key physical and chemical properties of nitrosyl iodide is presented in Table

1. These values are derived from a combination of experimental measurements and

computational studies.

Property Value Source

Chemical Formula INO [1][2]

Molecular Weight 156.911 g/mol [1]

CAS Number 58585-94-7 [1]

Standard Enthalpy of

Formation (ΔHf°)
112.13 kJ/mol (at 298.15 K) [3]

Structure Bent [2]

Table 1: Core Physical and Chemical Properties of Nitrosyl Iodide

Synthesis and Reactivity
Synthesis
The primary method for the synthesis of nitrosyl iodide is the direct gas-phase reaction of

molecular iodine (I₂) and nitric oxide (NO). This reaction is typically carried out in situ for

spectroscopic studies due to the instability of the product.

Reaction: I₂ + 2NO → 2INO

Reactivity
Nitrosyl iodide is a reactive species with several key chemical behaviors:

Decomposition: It can decompose to yield nitrogen monoxide and molecular iodine.[3]

2INO → I₂ + 2NO

Oxidation: Nitrosyl iodide can be oxidized to produce iodine and nitrogen dioxide.[3]

2INO → I₂ + 2NO₂
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Hydrolysis: As a transient species, it is rapidly hydrolyzed in aqueous environments to

nitrous acid and hydroiodic acid.

Experimental Protocols
Gas-Phase Synthesis for Spectroscopic Analysis
This protocol describes a general method for the in situ generation of nitrosyl iodide for

spectroscopic analysis, based on literature descriptions.

Objective: To generate a continuous flow of gaseous nitrosyl iodide for spectroscopic

measurements.

Materials:

Crystalline iodine (I₂)

Nitric oxide (NO) gas

Inert carrier gas (e.g., Argon)

Glass reaction tube (e.g., 50-cm length)

Teflon tubing

Mass flow controllers

Spectroscopic absorption cell

Procedure:

A continuous flow of nitric oxide gas is established using a mass flow controller.

The NO gas is passed through a glass reaction tube containing crystalline iodine.

The reaction tube may be gently heated to increase the vapor pressure of iodine, thereby

controlling the stoichiometry of the reactants.
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The gas mixture, now containing nitrosyl iodide, is then directed from the outlet of the

reaction tube to the spectroscopic absorption cell via Teflon tubing.

Spectroscopic measurements (e.g., millimeter-wave, infrared) are performed on the gas

mixture within the absorption cell.

Safety Precautions:

This procedure should be conducted in a well-ventilated fume hood.

Nitric oxide is a toxic gas and should be handled with extreme care.

Iodine is corrosive and can cause burns.[4] Appropriate personal protective equipment

(gloves, safety glasses) should be worn.

Spectroscopic Characterization
The molecular structure and properties of nitrosyl iodide have been investigated using various

spectroscopic techniques.

Spectroscopic Method Observed Features Reference

Infrared (IR) Spectroscopy

The gas-phase IR spectrum of

INO has been reported,

providing information on its

vibrational modes.

Millimeter-Wave Spectroscopy

High-resolution rotational

spectroscopy has been used

to determine molecular

parameters and study

hyperfine structures due to the

iodine and nitrogen nuclei.

Table 2: Spectroscopic Data for Nitrosyl Iodide
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Potential Biological Relevance and Future
Directions
While there is a lack of direct research on the biological activities of nitrosyl iodide, the

broader class of nitrosyl compounds has significant relevance in biology and medicine.

Nitric Oxide Signaling
Nitric oxide (NO) is a critical signaling molecule involved in numerous physiological processes,

including vasodilation and neurotransmission.[5][6] Metal-nitrosyl complexes are known to be

involved in the storage and transport of NO.[3] Some synthetic metal-nitrosyl complexes have

been developed as NO-releasing agents for therapeutic applications, such as the treatment of

hypertension.[7]

Nitroxyl (HNO) Chemistry
Nitroxyl (HNO), the one-electron reduced and protonated form of NO, exhibits a unique

chemical and biological profile.[5] It has been investigated for its potential therapeutic effects in

cardiovascular disorders.[5] The study of HNO often involves the use of donor molecules,

which can include certain types of nitroso compounds.[8]

Future Outlook for Nitrosyl Iodide
Given the biological significance of NO and HNO, the chemistry of nitrosyl iodide could be of

interest to drug development professionals for the following reasons:

Novel NO/HNO Donor Scaffold: The I-N bond in INO could potentially be targeted for

controlled release of the nitrosyl moiety, although its inherent instability presents a significant

challenge.

Tool Compound for Mechanistic Studies: As a simple, albeit reactive, nitrosyl-containing

molecule, INO could serve as a tool compound for studying the fundamental interactions of

the nitrosyl group with biological targets.

Further research is required to explore any potential biological effects of nitrosyl iodide or its

derivatives. Toxicological studies would be a necessary first step in any such investigation.[4]
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Figure 1: Key chemical pathways involving nitrosyl iodide.

Experimental Workflow
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Figure 2: Experimental workflow for the synthesis and characterization of nitrosyl iodide.

Conclusion
Nitrosyl iodide is a fundamentally important molecule for studies in atmospheric chemistry and

has potential as a reagent in chemical synthesis. This guide has provided a preliminary
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overview of its core properties, synthesis, and spectroscopic characterization. While direct

applications in drug development are currently speculative, the rich biological chemistry of

related nitrosyl compounds suggests that further investigation into the properties and potential

biological interactions of nitrosyl iodide and its derivatives could be a worthwhile endeavor for

the scientific community. The information and protocols provided herein serve as a starting

point for such future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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